Cas no 1315367-76-0 (1-(5-Bromothiophen-2-yl)-2,2-dimethylpropan-1-amine hydrochloride)

1-(5-Bromothiophen-2-yl)-2,2-dimethylpropan-1-amine hydrochloride is a brominated thiophene derivative with a branched alkylamine structure, offering utility as a versatile intermediate in organic synthesis and pharmaceutical research. The bromine substituent enhances reactivity for cross-coupling reactions, while the sterically hindered 2,2-dimethylpropylamine moiety contributes to stability and selectivity in further functionalization. The hydrochloride salt form improves handling and solubility in polar solvents. This compound is particularly valuable in the development of heterocyclic compounds, ligand design, and bioactive molecule synthesis. Its well-defined structure and high purity make it suitable for precise applications in medicinal chemistry and material science.

1-(5-Bromothiophen-2-yl)-2,2-dimethylpropan-1-amine hydrochloride structure

1315367-76-0 structure

Product Name:1-(5-Bromothiophen-2-yl)-2,2-dimethylpropan-1-amine hydrochloride

CAS No:1315367-76-0

MF:C₉H₁₅BrClNS

MW:284.644099473953

CID:5178481

Update Time:2025-10-19

1-(5-Bromothiophen-2-yl)-2,2-dimethylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(5-bromothiophen-2-yl)-2,2-dimethylpropan-1-amine hydrochloride
- 1-(5-bromothiophen-2-yl)-2,2-dimethylpropan-1-amine;hydrochloride
- Z1695797888
- 1-(5-bromothiophen-2-yl)-2,2-dimethylpropan-1-aminehydrochloride
- 1-(5-Bromothiophen-2-yl)-2,2-dimethylpropan-1-amine hydrochloride
- Inchi： 1S/C9H14BrNS.ClH/c1-9(2,3)8(11)6-4-5-7(10)12-6;/h4-5,8H,11H2,1-3H3;1H
- InChI Key： OCCPWNGMOBNGCX-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(C(C)(C)C)N)S1.Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 155
Topological Polar Surface Area: 54.3

1-(5-Bromothiophen-2-yl)-2,2-dimethylpropan-1-amine hydrochloride Pricemore >>

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